Cas no 2138291-60-6 (1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl)-)

• Product Name: 1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl)-
• CAS No: 2138291-60-6
• MF: C₄H₆F₂N₄
• MW: 148.114046573639
• CID: 5261078
• Update Time: 2025-10-22

1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl)-

• Inchi： 1S/C4H6F2N4/c5-3(6)4-8-2(1-7)9-10-4/h3H,1,7H2,(H,8,9,10)
• InChI Key： GGRDBOLOBNXTOT-UHFFFAOYSA-N
• SMILES： N1C(C(F)F)=NC(CN)=N1

Additional information on 1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl)-

Professional Introduction to Compound with CAS No. 2138291-60-6 and Product Name: 1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl)

The compound with the CAS number 2138291-60-6 and the product name 1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl) represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of a difluoromethyl group in its molecular structure enhances its pharmacological properties, making it a promising candidate for further research and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds due to their unique chemical properties and biological efficacy. Triazoles, in particular, have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The compound 1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl) is no exception and has garnered attention for its potential therapeutic applications.

The difluoromethyl group is a key structural feature that contributes to the compound's pharmacological activity. This group is known to enhance metabolic stability and binding affinity to biological targets. In the context of drug design, the incorporation of fluorine atoms can significantly alter the electronic properties of a molecule, leading to improved pharmacokinetic profiles. This makes 1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl) a particularly intriguing compound for medicinal chemists.

Recent studies have highlighted the importance of triazole derivatives in the development of new drugs. For instance, triazole compounds have been shown to exhibit potent activity against various pathogens due to their ability to disrupt essential biological processes. The 5-(difluoromethyl) substitution pattern in this compound suggests that it may possess enhanced bioavailability and reduced susceptibility to metabolic degradation.

The synthesis of 1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl) involves a series of well-established organic reactions that are commonly employed in pharmaceutical chemistry. The triazole ring can be formed through cyclocondensation reactions between hydrazines and nitrile oxides or via nucleophilic substitution reactions on halogenated triazoles. The introduction of the difluoromethyl group typically involves fluorination reactions using reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride).

One of the most compelling aspects of this compound is its potential application in the treatment of infectious diseases. The rise of antibiotic-resistant bacteria has necessitated the development of novel antimicrobial agents. Triazole derivatives have shown promise in this area due to their ability to interfere with bacterial cell wall synthesis and other critical metabolic pathways. The structural features of 1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl) make it a strong candidate for further investigation as an antimicrobial agent.

Additionally, this compound has been explored for its potential role in anticancer therapy. Cancer cells often exhibit altered metabolic pathways that can be targeted by small molecule inhibitors. The difluoromethyl group is known to enhance binding interactions with biological targets such as enzymes and receptors involved in cancer cell proliferation. Preliminary studies suggest that derivatives of this compound may inhibit key enzymes involved in tumor growth and survival.

The pharmacokinetic properties of 1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl) are also worth examining. Fluoro-substituted compounds often exhibit improved oral bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. This property is particularly important for drugs that require systemic delivery. Furthermore, the presence of fluorine atoms can influence drug distribution and excretion patterns, which are critical factors in determining therapeutic efficacy.

In conclusion,1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The incorporation of a difluoromethyl group enhances its pharmacological properties, making it a valuable candidate for further research and development. As our understanding of drug design continues to evolve,CAS No. 2138291-60-6 will likely play a crucial role in the discovery and development of new therapeutic agents.